Cas no 941463-28-1 (N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 941463-28-1
• MF: C₁₇H₁₂N₄OS₂
• MW: 352.433380126953
• CID: 6407911
• PubChem ID: 21008214
• Update Time: 2025-11-03

N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 1,2,3-Thiadiazole-5-carboxamide, N-[3-(2-benzothiazolyl)phenyl]-4-methyl-
• N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-methylthiadiazole-5-carboxamide
• 941463-28-1
• F0537-4445
• N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• AKOS003676064
• CHEMBL4994593

• Inchi： 1S/C17H12N4OS2/c1-10-15(24-21-20-10)16(22)18-12-6-4-5-11(9-12)17-19-13-7-2-3-8-14(13)23-17/h2-9H,1H3,(H,18,22)
• InChI Key： IBZWIPGABHXKAQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=C(C=1)NC(C1=C(C)N=NS1)=O

Computed Properties

• Exact Mass: 352.04525337g/mol
• Monoisotopic Mass: 352.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• pka: 10.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS 941463-28-1): A Comprehensive Overview of Its Properties and Applications

The compound N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS 941463-28-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its benzothiazole and thiadiazole moieties, this compound exhibits a range of intriguing properties that make it a subject of ongoing research. Its molecular architecture, characterized by a fusion of heterocyclic rings, contributes to its potential applications in drug discovery, agrochemicals, and advanced materials.

In recent years, the demand for novel heterocyclic compounds like N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide has surged, driven by the need for innovative solutions in pharmaceuticals and functional materials. Researchers are particularly interested in its bioactivity, as preliminary studies suggest it may interact with specific biological targets. This has led to inquiries such as "What are the potential therapeutic uses of CAS 941463-28-1?" and "How does the thiadiazole ring influence its chemical reactivity?"—questions frequently searched in academic and industrial databases.

The synthesis of CAS 941463-28-1 involves multi-step organic reactions, often starting from commercially available benzothiazole derivatives. Key steps include the formation of the thiadiazole-carboxamide linkage, which requires precise control of reaction conditions to achieve high yields. Optimizing these synthetic routes is a hot topic, as evidenced by searches like "efficient synthesis of N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide" and "scalable production methods for heterocyclic carboxamides."

From a structural-activity relationship (SAR) perspective, the presence of both benzothiazole and thiadiazole rings in CAS 941463-28-1 offers a versatile scaffold for modifications. This adaptability has sparked interest in its potential as a lead compound for designing new inhibitors or sensors. For instance, questions like "Can CAS 941463-28-1 be used in fluorescence-based applications?" highlight its exploration in optoelectronic materials.

Environmental and sustainability considerations are also shaping research around this compound. With growing emphasis on green chemistry, scientists are investigating eco-friendly synthetic routes and the biodegradability of N-3-(1,3-benzothiazol-2-yl)phenyl-4-methyl-1,2,3-thiadiazole-5-carboxamide. Searches such as "environmental impact of thiadiazole derivatives" reflect this trend.

In summary, CAS 941463-28-1 represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications—from drug development to material science—underscore its relevance in contemporary research. As investigations continue, this compound is poised to address critical challenges in science and technology, answering pressing questions like "What’s next for benzothiazole-thiadiazole hybrids?"